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Compound of Interest

(S)-N-Boc-2-
Compound Name:

hydroxymethylmorpholine

Cat. No.: B156450

Technical Guide: Physical Properties of (S)-N-
Boc-2-hydroxymethylmorpholine

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a concise overview of the key physical properties of (S)-N-Boc-2-
hydroxymethylmorpholine, a valuable building block in medicinal and organic chemistry. The

information presented herein is intended to support researchers and professionals in drug
development and related scientific fields.

Core Physical Properties

(S)-N-Boc-2-hydroxymethylmorpholine is typically a white crystalline powder at room
temperature.[1] The primary physical constants, its melting and boiling points, are critical
parameters for its handling, purification, and application in various chemical syntheses.

Data Presentation

The quantitative physical properties of (S)-N-Boc-2-hydroxymethylmorpholine are
summarized in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b156450?utm_src=pdf-interest
https://www.benchchem.com/product/b156450?utm_src=pdf-body
https://www.benchchem.com/product/b156450?utm_src=pdf-body
https://www.benchchem.com/product/b156450?utm_src=pdf-body
https://www.researchgate.net/publication/5489758_Concise_Synthesis_of_S_-N-BOC-2-Hydroxymethylmorpholine_and_S_-N-BOC-Morpholine-2-carboxylic_Acid
https://www.benchchem.com/product/b156450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Units
Melting Point 60 - 62 °C
Boiling Point 321 °C
Density 1.118 g/cm3
Flash Point 148 °C
Molecular Weight 217.26 g/mol

Experimental Protocols

While specific experimental documentation for the determination of the physical properties of
(S)-N-Boc-2-hydroxymethylmorpholine is not publicly detailed, the following are generalized,
standard laboratory protocols for measuring melting and boiling points of solid organic
compounds.

Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary
method is a common and reliable technique for this measurement.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
Procedure:

e Sample Preparation: A small amount of dry (S)-N-Boc-2-hydroxymethylmorpholine is
finely ground into a powder using a mortar and pestle.
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Capillary Loading: The open end of a capillary tube is tapped into the powdered sample until
a small amount of the compound is packed into the closed end, typically to a height of 2-3
mm.

Measurement: The loaded capillary tube is placed in the heating block of the melting point
apparatus next to a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

Observation: The temperature at which the first droplet of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample has completely
liquefied is recorded as the end of the melting range. For (S)-N-Boc-2-
hydroxymethylmorpholine, this range is expected to be between 60 °C and 62 °C.[1]

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor. For a non-volatile solid like (S)-N-

Boc-2-hydroxymethylmorpholine, the boiling point is determined under conditions that allow

it to reach a liquid state first.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer

Heating mantle

Boiling chips

Procedure:
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o Apparatus Setup: A simple distillation apparatus is assembled. The solid (S)-N-Boc-2-
hydroxymethylmorpholine is placed in the distillation flask along with a few boiling chips to
ensure smooth boiling.

e Heating: The flask is gently heated using a heating mantle.

o Temperature Measurement: The thermometer is positioned so that the top of the bulb is level
with the bottom of the side-arm of the distillation flask. This ensures that the thermometer
measures the temperature of the vapor that is distilling.

o Observation: As the compound melts and then boils, the vapor will rise and pass into the
condenser. The temperature will stabilize at the boiling point of the substance. The stable
temperature reading during distillation is recorded as the boiling point. For (S)-N-Boc-2-
hydroxymethylmorpholine, this is 321 °C.[1]

Visualizations

To aid in the conceptualization of the experimental workflow for characterizing a novel or
synthesized compound, the following diagram illustrates a generalized logical progression.
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Generalized Workflow for Chemical Compound Characterization
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Determination of Physical Properties
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Caption: A logical workflow for the synthesis and characterization of a chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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